Cas no 1499198-79-6 (cis-3,4-bis(trifluoromethyl)pyrrolidine;hydrochloride)

Technical Introduction: cis-3,4-Bis(trifluoromethyl)pyrrolidine hydrochloride is a fluorinated pyrrolidine derivative characterized by its two trifluoromethyl groups in a cis-configuration. The hydrochloride salt enhances solubility and stability, making it suitable for synthetic applications in medicinal chemistry and agrochemical research. The trifluoromethyl groups impart electron-withdrawing properties, influencing reactivity and binding interactions in molecular design. This compound is particularly valuable as a building block for the development of bioactive molecules, where its rigid pyrrolidine scaffold and fluorine substituents can improve metabolic stability and lipophilicity. High purity and well-defined stereochemistry ensure reproducibility in research applications.
cis-3,4-bis(trifluoromethyl)pyrrolidine;hydrochloride structure
1499198-79-6 structure
Product Name:cis-3,4-bis(trifluoromethyl)pyrrolidine;hydrochloride
CAS No:1499198-79-6
MF:C6H8ClF6N
MW:243.577841758728
CID:5101225
PubChem ID:71732487
Update Time:2026-03-03

cis-3,4-bis(trifluoromethyl)pyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Rac-(3r,4s)-3,4-bis(trifluoromethyl)pyrrolidine hydrochloride, cis
    • cis-3,4-bis(trifluoromethyl)pyrrolidine;hydrochloride
    • Inchi: 1S/C6H7F6N.ClH/c7-5(8,9)3-1-13-2-4(3)6(10,11)12;/h3-4,13H,1-2H2;1H/t3-,4+;
    • InChI Key: SOOPIVTVDYROKZ-HKTIBRIUSA-N
    • SMILES: C([C@@H]1CNC[C@@H]1C(F)(F)F)(F)(F)F.Cl

cis-3,4-bis(trifluoromethyl)pyrrolidine;hydrochloride Pricemore >>

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Additional information on cis-3,4-bis(trifluoromethyl)pyrrolidine;hydrochloride

Introduction to cis-3,4-bis(trifluoromethyl)pyrrolidine Hydrochloride (CAS No. 1499198-79-6)

cis-3,4-bis(trifluoromethyl)pyrrolidine hydrochloride is a compound with the CAS registry number 1499198-79-6. This compound belongs to the class of pyrrolidines, which are five-membered cyclic amines. The presence of two trifluoromethyl groups at the 3 and 4 positions of the pyrrolidine ring introduces unique electronic and steric properties to the molecule. The hydrochloride salt form indicates that the compound exists as a protonated amine in its acidic form, which is commonly observed in pharmaceutical and chemical applications.

The structure of cis-3,4-bis(trifluoromethyl)pyrrolidine is characterized by a pyrrolidine ring with two trifluoromethyl (-CF3) groups in a cis configuration. The trifluoromethyl groups are highly electronegative due to the presence of three fluorine atoms, which can influence the electronic properties of the molecule. This configuration makes the compound potentially useful in various chemical and biological applications.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The presence of fluorine atoms in organic molecules can significantly alter their physicochemical properties, such as lipophilicity, bioavailability, and metabolic stability. In this context, cis-3,4-bis(trifluoromethyl)pyrrolidine hydrochloride has been explored for its potential applications in medicinal chemistry.

One area of interest is the role of this compound as a building block in organic synthesis. The pyrrolidine ring serves as a versatile scaffold for constructing more complex molecules. The trifluoromethyl groups can act as directing or activating groups in various synthetic transformations, making this compound a valuable intermediate in the synthesis of bioactive molecules.

In addition to its synthetic applications, cis-3,4-bis(trifluoromethyl)pyrrolidine hydrochloride has been studied for its biological activity. Recent research has focused on its potential as an inhibitor of certain enzymes or receptors involved in disease pathways. For instance, studies have explored its ability to modulate ion channels or interact with G-protein coupled receptors (GPCRs), which are critical targets in drug development.

The synthesis of cis-3,4-bis(trifluoromethyl)pyrrolidine involves multi-step processes that typically start with amino alcohols or other suitable precursors. The introduction of trifluoromethyl groups can be achieved through various methods, including nucleophilic substitution or coupling reactions with triflating agents. The stereochemistry of the product is crucial and can be controlled through appropriate reaction conditions or chiral catalysts.

The physical properties of cis-3,4-bis(trifluoromethyl)pyrrolidine hydrochloride, such as melting point and solubility, are influenced by the electron-withdrawing nature of the trifluoromethyl groups. These properties are essential considerations for its application in pharmaceutical formulations or other chemical processes.

In conclusion, cis-3,4-bis(trifluoromethyl)pyrrolidine hydrochloride (CAS No. 1499198-79-6) is a promising compound with diverse applications in organic synthesis and medicinal chemistry. Its unique structure and functional groups make it a valuable tool for researchers exploring new drug candidates and chemical intermediates.

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